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Compound of Interest

Compound Name: ATP ditromethamine

Cat. No.: B1139602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, quantification, and storage of

an ATP (adenosine 5'-triphosphate) ditromethamine stock solution. Adherence to this protocol

will ensure the stability and accurate concentration of the ATP solution for use in various

biochemical and cellular assays.

Quantitative Data Summary
A summary of the key quantitative parameters for the preparation of a 100 mM ATP
ditromethamine stock solution is provided in the table below for easy reference.
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Parameter Value Notes

Chemical Name
Adenosine 5'-triphosphate

ditromethamine salt

CAS Number 102047-34-7

Molecular Weight 749.45 g/mol [1]

Target Concentration 100 mM

A commonly used

concentration for stock

solutions.

Solvent
Nuclease-free or sterile,

purified water

Ensures the stability of the ATP

solution.

pH of Final Solution 7.0 - 7.5

Critical for ATP stability;

hydrolysis occurs at extreme

pH.[2][3][4]

pH Adjusting Agent 1 M Tris base or 1 M NaOH
To be added dropwise to reach

the target pH.

Sterilization Method 0.22 µm sterile filtration
Recommended for applications

requiring sterility.

Storage Temperature -20°C to -80°C
For long-term stability and to

prevent degradation.

Short-term Storage 4°C Use within a week.[5]

Stability
Stable for at least one year at

-20°C.

Avoid multiple freeze-thaw

cycles.

Experimental Protocol: Preparation of 100 mM ATP
Ditromethamine Stock Solution
This protocol details the step-by-step procedure for preparing a 100 mM stock solution of ATP
ditromethamine.

Materials and Equipment:
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Adenosine 5'-triphosphate ditromethamine salt (MW: 749.45 g/mol )

Nuclease-free water

1 M Tris base or 1 M NaOH solution

Calibrated pH meter or pH strips

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile microcentrifuge tubes (e.g., 1.5 mL)

0.22 µm syringe filter

Sterile syringes

UV-Vis Spectrophotometer and quartz cuvettes

Vortex mixer

Pipettes and sterile filter tips

Ice bucket

Procedure:
Calculate the Required Mass of ATP Ditromethamine:

To prepare 10 mL of a 100 mM (0.1 M) stock solution, use the following calculation:

Mass (g) = Concentration (M) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.010 L x 749.45 g/mol = 0.74945 g

Accurately weigh out approximately 750 mg of ATP ditromethamine powder.

Dissolution:

Add the weighed ATP ditromethamine powder to a sterile conical tube.
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Add approximately 8 mL of nuclease-free water to the tube.

Vortex the solution until the powder is completely dissolved. Keep the solution on ice to

minimize degradation.

pH Adjustment:

Aqueous solutions of ATP are acidic and require pH adjustment to ensure stability.

Place the tube containing the ATP solution in an ice bucket on a stir plate, if available.

Slowly add 1 M Tris base or 1 M NaOH dropwise while monitoring the pH with a calibrated

pH meter.

Adjust the pH to a final value between 7.0 and 7.5. Exercise caution to not exceed a pH of

7.5, as ATP is prone to hydrolysis at higher pH.

Volume Adjustment:

Once the desired pH is achieved, add nuclease-free water to bring the final volume of the

solution to 10 mL.

Mix the solution thoroughly by gentle inversion or brief vortexing.

Concentration Verification (Optional but Recommended):

To determine the precise concentration of the ATP stock solution, perform UV-Vis

spectrophotometry.

Prepare a dilute solution of the ATP stock (e.g., 1:1000 or 1:2000) in a suitable buffer (e.g.,

100 mM phosphate buffer, pH 7.0).

Measure the absorbance at 259 nm.

Calculate the concentration using the Beer-Lambert law (A = εcl), where the molar

extinction coefficient (ε) for ATP at 259 nm, pH 7.0 is 15,400 M⁻¹cm⁻¹.

Sterilization:
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For applications requiring sterile conditions, filter the ATP stock solution through a 0.22 µm

syringe filter into a new sterile conical tube.

Aliquoting and Storage:

Dispense the final ATP stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes.

Label each tube clearly with the name of the solution (100 mM ATP ditromethamine), the

date of preparation, and your initials.

Store the aliquots at -20°C or -80°C for long-term storage. For short-term storage, the

solution can be kept at 4°C for up to a week.

Avoid repeated freeze-thaw cycles to maintain the integrity of the ATP.

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for the preparation of the ATP ditromethamine
stock solution.
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Caption: Workflow for ATP Ditromethamine Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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